Cas no 689-98-5 (2-Chloroethanamine)

• Product Name: 2-Chloroethanamine
• CAS No: 689-98-5
• MF: C₂H₆ClN
• MW: 79.5287394523621
• MDL: MFCD00012887
• CID: 504275
• PubChem ID: 13369
• Update Time: 2025-04-19

2-Chloroethanamine Chemical and Physical Properties

Names and Identifiers

• 2-Chloroethanamine
• Ethanamine, 2-chloro-(9CI)
• 1-chloro-2-aminoethane
• 2-aminochloroethane
• 2-chloro-1-ethylamine
• 2-chloro-ethyl-amine
• Ethanamine,2-chloro
• 2-chloroethylaminehydrochloride
• 2-Chloroethylamine
• CCRIS 3041
• .BETA.-CHLOROETHYLAMINE
• AB03778
• 689-98-5
• Q27286339
• 2-Chloroethanamine #
• chloroethylamine
• 2-CHLOROETHAN-1-AMINE
• IFOSFAMIDE IMPURITY C [EP IMPURITY]
• 1-AMINO-2-CHLOROETHANE
• Ethanamine, 2-chloro-
• NSC-10871
• AKOS005068072
• beta-chloroethylamine
• 2-aminoethyl chloride
• 2-chloro-ethylamine
• P7YLY3O329
• (2-chloroethyl) amine
• UNII-P7YLY3O329
• DTXSID10218977
• CHEMBL1190279
• D87646

• MDL： MFCD00012887
• Inchi： 1S/C2H6ClN/c3-1-2-4/h1-2,4H2
• InChI Key： VKPPFDPXZWFDFA-UHFFFAOYSA-N
• SMILES： ClCCN

Computed Properties

• Exact Mass: 79.01890
• Monoisotopic Mass: 79.018877
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 4
• Rotatable Bond Count: 1
• Complexity: 10
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26
• XLogP3: -0.1

Experimental Properties

• Density: 0.9313 (rough estimate)
• Boiling Point: 90.19°C (rough estimate)
• Refractive Index: 1.4202 (estimate)
• PSA: 26.02000
• LogP: 0.88420

2-Chloroethanamine Security Information

• Safety Term：AMINES;CHLORIDES;AMINES;CHLORIDES